Cas no 848068-69-9 (1-4-(1{H}-1,2,4-triazol-1-yl)phenylethanamine)

• Product Name: 1-4-(1{H}-1,2,4-triazol-1-yl)phenylethanamine
• CAS No: 848068-69-9
• MF: C₁₀H₁₂N₄
• MW: 188.22908115387
• MDL: MFCD06617943
• CID: 844273
• PubChem ID: 4962205
• Update Time: 2025-11-01

1-4-(1{H}-1,2,4-triazol-1-yl)phenylethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(4-(1H-1,2,4-Triazol-1-yl)phenyl)ethanamine
• 1-[4-(1,2,4-triazol-1-yl)phenyl]ethanamine
• 1-[4-(1H-1,2,4-triazol-1-yl)phenyl]ethanamine
• MFCD06617943
• DTXSID60407031
• J-504101
• SCHEMBL1792806
• AKOS001728765
• CHEMBL4580830
• 1-[4-(1H-1,2,4-triazol-1-yl)phenyl]ethan-1-amine
• 1-[4-(1H-1,2,4-Triazol-1-yl)phenyl]ethanamine, AldrichCPR
• AKOS016347490
• CS-0233087
• A863975
• Benzenemethanamine, .alpha.-methyl-4-(1H-1,2,4-triazol-1-yl)-
• EN300-13069
• BS-13883
• LWCNLFHKRQJWOW-UHFFFAOYSA-N
• 848068-69-9
• Z85956709
• 1-[4-(1H-1,2,4-TRIAZOL-1-YL)PHENYL]-1-ETHANAMINE
• DB-097834
• (S)-1-(4-(1h-1,2,4-Triazol-1-yl)phenyl)ethan-1-amine
• ALBB-031310
• STK661689
• G32856
• 1-4-(1{H}-1,2,4-triazol-1-yl)phenylethanamine

• MDL： MFCD06617943
• Inchi： 1S/C10H12N4/c1-8(11)9-2-4-10(5-3-9)14-7-12-6-13-14/h2-8H,11H2,1H3
• InChI Key： LWCNLFHKRQJWOW-UHFFFAOYSA-N
• SMILES： N1(C=NC=N1)C1C=CC(=CC=1)C(C)N

Computed Properties

• Exact Mass: 188.10600
• Monoisotopic Mass: 188.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Density: 1.23
• Boiling Point: 355.1°C at 760 mmHg
• Flash Point: 168.6°C
• Refractive Index: 1.644
• PSA: 56.73000
• LogP: 1.98730

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 1-4-(1{H}-1,2,4-triazol-1-yl)phenylethanamine

Compound CAS No 848068-69-9: 1-4-(1{H}-1,2,4-Triazol-1-yl)phenylethanamine

The compound with CAS number 848068-69-9, commonly referred to as 1-4-(1{H}-1,2,4-triazol-1-yl)phenylethanamine, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential utility in drug development and material science.

The molecular structure of 1-4-(1{H}-1,2,4-triazol-1-yl)phenylethanamine comprises a triazole ring fused to a phenyl group, which is further connected to an ethanamine moiety. This configuration imparts the compound with distinct electronic properties and reactivity, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the role of this compound in the development of novel pharmaceutical agents. Researchers have explored its potential as a building block for constructing bioactive molecules with enhanced pharmacokinetic profiles. For instance, its ability to form stable complexes with metal ions has been leveraged in the design of metallo-drugs targeting specific cellular pathways.

In addition to its pharmaceutical applications, CAS No 848068-69-9 has shown promise in materials science. Its triazole moiety exhibits strong coordination abilities, which can be exploited in the synthesis of advanced materials such as metal-organic frameworks (MOFs) and coordination polymers. These materials hold potential for applications in gas storage, catalysis, and sensing technologies.

The synthesis of 1-4-(1{H}-1,2,4-triazol-1-yl)phenylethanamine involves a multi-step process that typically begins with the preparation of the triazole ring followed by coupling reactions to introduce the phenyl and ethanamine groups. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, enabling large-scale production with high purity.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Studies have shown that under specific conditions, it undergoes hydrolytic cleavage, leading to the formation of less complex byproducts that are more readily biodegradable.

In conclusion, the compound with CAS number 848068-69-9, or 1-4-(1{H}-1,2,4-triazol-1-yl)phenylethanamine, represents a versatile building block with diverse applications across multiple disciplines. Its unique chemical properties and compatibility with modern synthetic techniques make it an invaluable asset in contemporary research and development efforts.